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Compound of Interest

Compound Name: NSC114792

Cat. No.: B14095878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of NSC114792, also known as 21-(6-mercapto-9H-purin-9-yl)pregn-4-ene-3,20-

dione. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this

guidance is based on the known hazards of its primary structural components: 6-

mercaptopurine and a pregnene steroid derivative.

Hazard Assessment
NSC114792 is a molecule combining a potent purine analog (6-mercaptopurine) with a steroid

backbone. This unique structure necessitates careful handling due to the potential for

significant biological activity and associated hazards.

Primary Hazards (based on 6-mercaptopurine):

Acute Toxicity: Harmful if swallowed.[1][2][3]

Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.[1][3][4]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[2][4][5]

Mutagenicity: Suspected of causing genetic defects.[2][4][5]

Carcinogenicity: May be a cancer hazard based on animal studies of similar compounds.[6]
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Potential Hazards (based on the steroid component):

Steroid compounds can have potent hormonal effects.

Long-term exposure may lead to adverse health effects.

Use during pregnancy may pose risks to the fetus.[7][8][9]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling NSC114792.

The following table summarizes the required PPE.

Protection Type Specific Requirements Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US)

standards. A face shield should

be worn if there is a splash

hazard.

To protect against eye irritation

and accidental splashes.[2][10]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) must

be worn. Gloves should be

inspected before use and

disposed of properly after

handling. A disposable lab coat

or gown is required.

To prevent skin contact, which

can cause irritation and

absorption of the hazardous

substance.[2][10]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

required, especially when

handling the compound in

powdered form or when

generating aerosols. Work

should be conducted in a

certified chemical fume hood.

To prevent inhalation, which

may cause respiratory tract

irritation and systemic toxicity.

[1][10]
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Operational and Handling Plan
Adherence to the following step-by-step procedures is critical for minimizing exposure and

ensuring a safe laboratory environment.

Workflow for Handling NSC114792
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Preparation

Handling

Cleanup and Disposal

Don appropriate PPE

Verify fume hood certification and function

Gather all necessary materials and equipment

Review available safety information for structural analogs

Weigh compound in fume hood

Proceed to handling

Dissolve compound in appropriate solvent

Transfer solution using appropriate techniques

Decontaminate work surfaces

Proceed to cleanup

Remove and dispose of PPE correctly

Segregate and label hazardous waste
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Caption: Workflow for Safe Handling of NSC114792.
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Experimental Protocols:

Preparation:

Before handling, ensure all required PPE is correctly donned.

Verify that the chemical fume hood is functioning correctly and has a current certification.

Assemble all necessary equipment (e.g., spatulas, weigh boats, vials, solvents) within the

fume hood to minimize movement in and out of the containment area.

Review the safety data sheets for 6-mercaptopurine and other relevant steroid

compounds.[1][2][3][4][5][10]

Handling:

All manipulations of solid NSC114792, including weighing, must be performed within a

certified chemical fume hood to prevent inhalation of airborne particles.

When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

Use appropriate liquid handling techniques (e.g., calibrated pipettes) to transfer solutions.

Cleanup:

Decontaminate all work surfaces with an appropriate solvent (e.g., 70% ethanol) followed

by a cleaning agent.

Remove PPE in a manner that avoids contaminating skin or clothing. Dispose of gloves

and other disposable items in a designated hazardous waste container.

Reusable equipment must be thoroughly cleaned and decontaminated according to

laboratory protocols.

Disposal Plan
Proper disposal of NSC114792 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Segregation and Disposal Workflow
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Caption: Waste Disposal Workflow for NSC114792.

Disposal Procedures:

Solid Waste: Unused NSC114792 and any materials contaminated with the solid compound

(e.g., weigh boats, gloves, paper towels) should be collected in a clearly labeled hazardous

solid waste container.

Liquid Waste: Solutions containing NSC114792 and solvent rinses used for decontamination

should be collected in a designated hazardous liquid waste container. Do not mix with other

waste streams.[11]

Sharps Waste: Contaminated sharps, such as pipette tips and needles, must be placed in a

designated sharps container.
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "21-(6-mercapto-9H-purin-9-yl)pregn-4-ene-3,20-dione".

Storage and Pickup: Store hazardous waste in a designated, secure area away from

incompatible materials. Arrange for disposal through your institution's Environmental Health

and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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